Cas no 1878027-82-7 (tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate
• CAS No: 1878027-82-7
• MF: C₁₁H₁₂BrClFNO₂
• MW: 324.573884963989
• CID: 6303520
• PubChem ID: 130543031
• Update Time: 2025-11-01

tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-5064364
• tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate
• 1878027-82-7

• Inchi： 1S/C11H12BrClFNO2/c1-11(2,3)17-10(16)15-6-4-7(13)9(12)8(14)5-6/h4-5H,1-3H3,(H,15,16)
• InChI Key： BCVNWWKMAJGNGX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1Cl)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 322.97240g/mol
• Monoisotopic Mass: 322.97240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate

Professional Introduction to Compound with CAS No. 1878027-82-7 and Product Name: *tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate*

Compound with the CAS number 1878027-82-7 and the product name tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The intricate arrangement of its substituents, particularly the 4-bromo-3-chloro-5-fluorophenyl moiety, contributes to its distinctive reactivity and utility in synthetic chemistry.

The tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate molecule is a derivative of carbamate, a functional group widely recognized for its role in biological and pharmaceutical contexts. The tert-butyl group, a well-established protecting group in organic synthesis, enhances the stability of the carbamate moiety, making it more suitable for various chemical transformations. This stability is particularly crucial in multi-step synthetic pathways where the intermediate must withstand harsh reaction conditions without degradation.

The presence of halogen atoms such as bromine and chlorine in the 4-bromo-3-chloro-5-fluorophenyl ring introduces additional reactivity, enabling a range of functionalization strategies. These halogens can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The fluorine atom, while less reactive than chlorine or bromine, contributes to the lipophilicity and metabolic stability of the compound, making it an attractive candidate for pharmacological applications.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their therapeutic potential. Carbamates have been explored as intermediates in the synthesis of herbicides, fungicides, and pharmaceuticals due to their ability to interact with biological targets effectively. The specific combination of substituents in tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate positions it as a versatile building block for designing molecules with tailored biological activities.

The compound's structural features have been investigated in various contexts. For instance, studies have demonstrated its utility as a precursor in the synthesis of more complex heterocyclic compounds. These derivatives often exhibit enhanced pharmacological properties, making them promising candidates for further development. The ability to modify the 4-bromo-3-chloro-5-fluorophenyl ring allows chemists to fine-tune the electronic and steric properties of the molecule, thereby optimizing its interactions with biological receptors.

Advances in computational chemistry have further elucidated the potential of this compound. Molecular modeling studies have revealed that modifications to the substituent pattern can significantly alter the binding affinity and selectivity of the molecule. This insight has guided researchers in designing derivatives with improved efficacy and reduced side effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening and optimization of candidate compounds.

The synthesis of tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate involves multi-step organic transformations that highlight its synthetic utility. Key steps include the preparation of the halogenated phenyl precursor followed by carbamation using a tert-butyl carbamate source under controlled conditions. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for subsequent applications.

In conclusion, compound with CAS No. 1878027-82-7 and product name tert-butyl N-(4-bromo-3-chloro-5-fluorophenyl)carbamate represents a valuable asset in chemical research. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug development and molecular biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic and industrial chemistry.